2-(Carboxy(hydroxy)methyl)-7-nitrobenzo[d]oxazole

• Molecular Formula: C9H6N2O6
• Molecular Weight: 238.15 g/mol
• IUPAC Name: 2-hydroxy-2-(7-nitro-1,3-benzoxazol-2-yl)acetic acid
• InChI: InChI=1S/C9H6N2O6/c12-6(9(13)14)8-10-4-2-1-3-5(11(15)16)7(4)17-8/h1-3,6,12H,(H,13,14)
• InChI Key: HDJBYPXYCLMYMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])OC(=N2)C(C(=O)O)O

Description

2-(Carboxy(hydroxy)methyl)-7-nitrobenzo[d]oxazole is a heterocyclic compound that belongs to the oxazole family. Oxazoles are five-membered aromatic rings containing one oxygen and one nitrogen atom. This particular compound is characterized by the presence of a carboxy(hydroxy)methyl group and a nitro group attached to the benzoxazole ring. The unique structure of this compound makes it an interesting subject for various scientific studies and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Carboxy(hydroxy)methyl)-7-nitrobenzo[d]oxazole typically involves the cyclodehydration of β-hydroxy amides. One common method is the use of reagents such as Burgess’ reagent, the Mitsunobu reagent, Martin sulfurane, Ph2-SO-Tf2O, or by treatment with fluorinating reagents like diethylaminosulfur trifluoride (DAST) and Deoxo-Fluor® . The oxidative aromatization of oxazolines to the corresponding oxazoles can be achieved using reagents such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and bromotrichloromethane .

Industrial Production Methods

Industrial production methods for benzoxazole derivatives often involve the use of 2-aminophenol as a precursor. The reaction between 2-aminophenol and various reagents such as aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, including nanocatalysts, metal catalysts, and ionic liquid catalysts, has been summarized in recent literature .

Chemical Reactions Analysis

Types of Reactions

2-(Carboxy(hydroxy)methyl)-7-nitrobenzo[d]oxazole undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

Oxidation: Oxidizing agents such as cold potassium permanganate, chrome acid, and ozone can open the oxazole ring.

Reduction: Reduction reactions typically involve the use of reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: Substitution reactions can occur at the benzylic position using reagents like N-bromosuccinimide (NBS) under specific conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of open-chain isocyanides, while substitution reactions can result in the formation of various substituted benzoxazole derivatives .

Scientific Research Applications

2-(Carboxy(hydroxy)methyl)-7-nitrobenzo[d]oxazole has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s unique structure allows it to interact with various biological targets, making it useful in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Benzoxazole derivatives have been investigated for their potential therapeutic properties, including antimicrobial, antifungal, anticancer, antioxidant, and anti-inflammatory effects.

Industry: The compound is used in the development of new materials, including polymers and dyes.

Mechanism of Action

The mechanism of action of 2-(Carboxy(hydroxy)methyl)-7-nitrobenzo[d]oxazole involves its interaction with specific molecular targets and pathways. The electron density from the aryl amine is delocalized into the oxazole ring, making the amide carbonyl susceptible to nucleophilic attack . This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Similar Compounds

Oxazoline: A five-membered heterocycle with one nitrogen and one oxygen atom.

Thiazole: A five-membered heterocycle with one nitrogen and one sulfur atom.

Isoxazole: A five-membered heterocycle with one nitrogen and one oxygen atom, but with a different arrangement compared to oxazole.

Uniqueness

2-(Carboxy(hydroxy)methyl)-7-nitrobenzo[d]oxazole is unique due to the presence of both a carboxy(hydroxy)methyl group and a nitro group on the benzoxazole ring. This combination of functional groups provides the compound with distinct chemical and biological properties that are not found in other similar compounds.